Cas no 898451-68-8 (N'-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-N-(2-methoxyphenyl)ethanediamide)

• Product Name: N'-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-N-(2-methoxyphenyl)ethanediamide
• CAS No: 898451-68-8
• MF: C₂₂H₂₇FN₄O₃
• MW: 414.473188638687
• CID: 5483242
• Update Time: 2025-06-12

N'-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-N-(2-methoxyphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-[2-(4-fluorophenyl)-2-(4-methyl-1-piperazinyl)ethyl]-N2-(2-methoxyphenyl)-
• N'-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-N-(2-methoxyphenyl)ethanediamide

• Inchi： 1S/C22H27FN4O3/c1-26-11-13-27(14-12-26)19(16-7-9-17(23)10-8-16)15-24-21(28)22(29)25-18-5-3-4-6-20(18)30-2/h3-10,19H,11-15H2,1-2H3,(H,24,28)(H,25,29)
• InChI Key： IQTJYCANRZNRJI-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=C(F)C=C1)N1CCN(C)CC1)(=O)C(NC1=CC=CC=C1OC)=O

Additional information on N'-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-N-(2-methoxyphenyl)ethanediamide

Research Brief on N'-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-N-(2-methoxyphenyl)ethanediamide (CAS: 898451-68-8)

In recent years, the compound N'-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-N-(2-methoxyphenyl)ethanediamide (CAS: 898451-68-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of a fluorophenyl group, a methylpiperazine moiety, and a methoxyphenyl ethanediamide backbone contributes to its diverse biological activities, making it a subject of intense investigation.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. One of the key areas of interest is its potential as a modulator of specific protein-protein interactions (PPIs) or enzyme targets. Preliminary data suggest that the compound exhibits high binding affinity to certain kinases and GPCRs, which are critical in various disease pathways, including cancer and neurological disorders. The fluorophenyl and methoxyphenyl groups are believed to enhance its pharmacokinetic properties, such as bioavailability and metabolic stability.

In a 2023 study published in the *Journal of Medicinal Chemistry*, researchers explored the synthesis and optimization of derivatives of 898451-68-8 to improve its selectivity and efficacy. The study employed computational modeling and high-throughput screening to identify the most potent analogs. Results indicated that modifications at the methylpiperazine moiety could significantly alter the compound's binding kinetics, offering a pathway to develop more targeted therapies. These findings underscore the compound's versatility and its potential as a scaffold for drug development.

Another recent investigation, detailed in *Bioorganic & Medicinal Chemistry Letters*, examined the compound's role in modulating inflammatory responses. The study demonstrated that 898451-68-8 could inhibit key pro-inflammatory cytokines by interfering with NF-κB signaling. This anti-inflammatory activity, combined with its favorable safety profile in preclinical models, positions the compound as a candidate for treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising results, challenges remain in translating the compound's potential into clinical applications. Issues such as solubility, off-target effects, and scalability of synthesis need to be addressed. Ongoing research is focused on overcoming these hurdles through advanced formulation strategies and structure-activity relationship (SAR) studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of 898451-68-8-based therapeutics.

In conclusion, N'-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-N-(2-methoxyphenyl)ethanediamide (CAS: 898451-68-8) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted pharmacological profile and adaptability for structural modifications make it a valuable candidate for further exploration. As research progresses, this compound may pave the way for novel treatments in oncology, neurology, and inflammation-related disorders.